
VX-702 Stock Solution Preparation & Storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vx-702

CAS No.: 745833-23-2

Cat. No.: S548806

Get Quote

The table below summarizes the key quantitative data for preparing and storing VX-702 stock solutions,

consolidated from multiple supplier specifications and research publications.

Aspect Specification Source / Context

Solubility in DMSO ≥ 42 mg/mL (103.88 mM) [1]; ≥ 20.2 mg/mL
[2]

Supplier data
(MedChemExpress,

ApexBT)

Recommended Stock
Concentration

10 mM to 100 mM [3] General supplier

recommendation

Storage Temperature Below -20°C to -80°C for long-term storage

[3] [1]

Standard for small

molecules

Storage Duration Several months at -20°C [3]; 2 years at

-80°C, 1 year at -20°C [1]

Supplier data (BioCrick,

MedChemExpress)

Reconstitution Tips Warm tube at 37°C & brief sonication [3] [2];

Prepare stock in "ready for reconstitution"
format [1]

Protocol for higher solubility

Working Solution Use Use on the same day of preparation; avoid
repeated freeze-thaw cycles [3] [1]

To maintain compound
stability
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Experimental Protocols from Literature

Here are methodologies for using VX-702 in experimental models, which illustrate how stock solutions are

applied in practice.

In Vitro Cell Culture (Macrophages)

Cell Line: LPS-induced RAW264.7 cells (mouse leukemic monocyte/macrophage cell line) [4]

[5].
Working Concentration: 5 μM VX-702 [4] [5].

Preparation: A 10 mM stock solution in DMSO was used, diluted into the cell culture medium
[4].

Application: Treatment reduced levels of phosphorylated p38 MAPK and proinflammatory
cytokines (IL-6, IL-1β) in cells and culture supernatant [4] [5].

In Vivo Animal Study (Mouse Model)

Model: Mouse model of sepsis-associated acute kidney injury (S-AKI) [4] [5].
Dosage: 50 mg/kg, administered twice daily via oral gavage [4] [5].

Formulation: VX-702 was dissolved in DMSO as a stock and then administered to animals [4].

Ex Vivo Blood Assay

Application: An ex vivo blood assay primed with LPS [1] [2].

Effect: VX-702 dose-dependently inhibited the production of IL-6, IL-1β, and TNFα with IC50
values of 59, 122, and 99 ng/mL, respectively [1] [2].

Key Workflow and Handling Procedures

The following diagram outlines the core workflow for preparing and using VX-702 stock solutions,

integrating the key steps and critical control points from the available data.
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Start Preparation

Prepare Stock Solution in DMSO
(Concentration: e.g., 10-100 mM)

Aliquot & Store at -20°C or -80°C

Thaw for Use
(Warm at 37°C & brief sonication)

Dilute to Working Concentration
(Use same day, avoid freeze-thaw)

Apply to Experiment
(e.g., In vitro: 5 µM)

(e.g., In vivo: 50 mg/kg)

Click to download full resolution via product page

VX-702 Stock Solution Workflow

Aliquoting: Storing the stock solution in small, single-use aliquots is a best practice to minimize

contamination and avoid repeated freeze-thaw cycles, which can degrade the compound [3] [1].
Solubility Confirmation: While suppliers provide solubility data, it is good laboratory practice to test

the solubility of your specific compound batch indoors, as actual solubility may vary slightly due to
experimental system error [2].

In Vivo Formulation: For animal studies, a stock solution in DMSO is typically further diluted in a
suitable vehicle for administration. One protocol suggests a formulation of 10% DMSO, 40% PEG300,
5% Tween-80, and 45% Saline to achieve a clear solution at ≥ 2.5 mg/mL [1].
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Additional Technical Notes

CAS Numbers: Be aware that two different CAS numbers are associated with VX-702 in the search
results: 745833-23-2 is more frequently cited [6] [1] [7], while 479543-46-9 is also used [3] [2]. This is

likely due to different salt forms or database entries, but the compound is the same.
Stability Consideration: Although stock solutions can be stored for several months, it is

recommended to use them as fresh as possible. The stability can be compound-lot-specific, so
monitoring performance over time is advisable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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